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Compound of Interest

Compound Name: 2-Ethylhexyl acetate

Cat. No.: B091014 Get Quote

An In-depth Technical Guide to 2-Ethylhexyl Acetate

This technical guide provides a comprehensive overview of the chemical and physical

properties of 2-Ethylhexyl acetate, tailored for researchers, scientists, and drug development

professionals. The information is presented in a structured format to facilitate easy access and

comparison of data.

Chemical Identity
2-Ethylhexyl acetate is an organic compound, specifically an ester of 2-ethylhexanol and

acetic acid. It is a colorless liquid with a characteristic mild, fruity odor.[1][2] It is widely used as

a solvent in various industrial applications due to its slow evaporation rate and good solvency

for a range of resins.[3][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b091014?utm_src=pdf-interest
https://www.benchchem.com/product/b091014?utm_src=pdf-body
https://www.benchchem.com/product/b091014?utm_src=pdf-body
https://www.benchchem.com/product/b091014?utm_src=pdf-body
https://www.quora.com/How-do-you-calculate-the-density-of-a-liquid
https://www.lookchem.com/casno103-09-3.html
https://study.com/skill/learn/how-to-calculate-density-of-a-liquid-substance-explanation.html
https://phillysim.org/newmanual/exp5.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091014?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

IUPAC Name 2-ethylhexyl acetate[1]

CAS Number 103-09-3[1][5]

Molecular Formula C₁₀H₂₀O₂[1][5]

Molecular Weight 172.26 g/mol [1][5]

SMILES CCCCC(CC)COC(=O)C[1]

InChI Key WOYWLLHHWAMFCB-UHFFFAOYSA-N[1]

Synonyms
Acetic acid, 2-ethylhexyl ester; 2-Ethyl-1-

hexanol acetate; β-Ethylhexyl acetate[1][6]

Physical Properties
The physical properties of 2-Ethylhexyl acetate are summarized in the table below, providing

key data points for laboratory and research applications.
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Property Value

Appearance Colorless liquid[3][7]

Odor Mild, sweet, fruity[1][7]

Boiling Point 196 to 199 °C[3][7][8]

Melting Point -92 °C to -80 °C[1][3][8]

Density 0.870 to 0.876 g/cm³ at 20-25 °C[3][7][8]

Solubility in Water
Very slightly soluble to insoluble (approx. 38.59

mg/L at 25 °C)[1][3][8]

Solubility in Organic Solvents
Miscible with alcohol, ether, and other organic

solvents[1][3]

Vapor Pressure 0.399 to 0.413 mmHg at 20-25 °C[3][7]

Vapor Density 5.93 (Air = 1)[1][7]

Refractive Index 1.417 to 1.423 at 20 °C[1][3]

Flash Point 71 to 82.2 °C (160 to 180 °F)[1][3][7]

Autoignition Temperature 268 °C (514 °F)[1][7]

Chemical Properties and Reactivity
2-Ethylhexyl acetate is an ester, and its reactivity is characteristic of this functional group. It is

generally stable under normal conditions.

Hydrolysis: As an ester, it can be hydrolyzed back to 2-ethylhexanol and acetic acid, a

reaction that is typically catalyzed by acids or bases.

Transesterification: It can undergo transesterification reactions in the presence of a suitable

catalyst and another alcohol.

Combustibility: It is a combustible liquid and can react with strong oxidizing agents.[5][9]

Experimental Protocols
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Detailed methodologies for determining key physical properties are provided below. These are

generalized protocols and may require optimization based on specific laboratory conditions and

equipment.

Determination of Boiling Point (Capillary Method)
Objective: To determine the boiling point of 2-Ethylhexyl acetate.

Apparatus:

Thiele tube or similar heating apparatus

Thermometer

Small test tube

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner)

Liquid paraffin or other suitable heating oil

Procedure:

Fill the small test tube with 2-3 mL of 2-Ethylhexyl acetate.

Place the capillary tube, with its sealed end up, into the test tube containing the sample.

Attach the test tube to the thermometer using a rubber band or wire. The bulb of the

thermometer should be level with the bottom of the test tube.

Suspend the assembly in the Thiele tube filled with heating oil, ensuring that the sample and

the thermometer bulb are below the oil level.

Gently heat the side arm of the Thiele tube.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b091014?utm_src=pdf-body
https://www.benchchem.com/product/b091014?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091014?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Continue heating until a steady stream of bubbles is observed.

Turn off the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Record this temperature.

Determination of Density (Pycnometer Method)
Objective: To determine the density of 2-Ethylhexyl acetate.

Apparatus:

Pycnometer (a specific gravity bottle of known volume)

Analytical balance

Thermometer

Water bath

Procedure:

Clean and dry the pycnometer thoroughly.

Weigh the empty, dry pycnometer and record its mass (m₁).

Fill the pycnometer with distilled water and place it in a water bath at a constant temperature

(e.g., 20 °C) until it reaches thermal equilibrium.

Ensure the pycnometer is completely full, with no air bubbles. Dry the outside and weigh it.

Record the mass (m₂).

Empty and dry the pycnometer.

Fill the pycnometer with 2-Ethylhexyl acetate and bring it to the same constant temperature

in the water bath.

Dry the outside of the pycnometer and weigh it. Record the mass (m₃).
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The density of 2-Ethylhexyl acetate (ρ) can be calculated using the following formula: ρ =

[(m₃ - m₁) / (m₂ - m₁)] * ρ_water where ρ_water is the known density of water at the

experimental temperature.

Determination of Solubility in Water
Objective: To determine the approximate solubility of 2-Ethylhexyl acetate in water.

Apparatus:

Test tubes with stoppers

Graduated pipettes

Vortex mixer or shaker

Analytical balance

Procedure:

Add a known volume of distilled water (e.g., 10 mL) to a series of test tubes.

Using a micropipette, add incrementally increasing, precisely weighed amounts of 2-
Ethylhexyl acetate to each test tube.

Stopper the test tubes and shake them vigorously for a set period (e.g., 30 minutes) at a

constant temperature.

Allow the tubes to stand and observe for any undissolved ester (which will form a separate

layer as it is less dense than water).

The solubility is determined as the maximum amount of 2-Ethylhexyl acetate that

completely dissolves in the given volume of water. For more precise measurements,

analytical techniques such as gas chromatography can be used to determine the

concentration of the ester in the aqueous phase of a saturated solution.

Synthesis of 2-Ethylhexyl Acetate
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A common method for the synthesis of 2-Ethylhexyl acetate is the Fischer esterification of 2-

ethylhexanol with acetic acid, using an acid catalyst.

Reactants:

2-Ethylhexanol

Glacial Acetic Acid

Concentrated Sulfuric Acid (catalyst)

Procedure:

In a round-bottom flask, combine a measured amount of 2-ethylhexanol and a slight excess

of glacial acetic acid.

Slowly add a catalytic amount of concentrated sulfuric acid while cooling the flask in an ice

bath.

Add a few boiling chips and set up the apparatus for reflux.

Heat the mixture under reflux for a specified time to drive the reaction to completion.

After cooling, the reaction mixture is transferred to a separatory funnel and washed

successively with water, a dilute sodium bicarbonate solution (to neutralize the excess acid),

and finally with brine.

The organic layer is dried over an anhydrous drying agent (e.g., anhydrous magnesium

sulfate).

The final product is purified by distillation.

Applications in Research and Drug Development
While primarily an industrial solvent, 2-Ethylhexyl acetate has niche applications in research

settings. Its use in "proteomics research" has been cited, likely as a solvent for certain sample

preparation steps, though this is not its primary role.[10] In the context of drug development, its

properties as a solvent may be relevant for the extraction and purification of natural products or
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for use in certain formulations where a high-boiling, non-polar solvent is required. However, its

direct role in drug development is not extensively documented.

Logical Relationships of Properties
The chemical structure of 2-Ethylhexyl acetate dictates its physical and chemical properties.

The following diagram illustrates these relationships.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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